Cas no 91336-68-4 (N-(3-aminopropyl)-N-ethylcyclohexanamine)

• Product Name: N-(3-aminopropyl)-N-ethylcyclohexanamine
• CAS No: 91336-68-4
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• MDL: MFCD03161270
• CID: 4309330
• PubChem ID: 16782563
• Update Time: 2025-08-04

N-(3-aminopropyl)-N-ethylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-cyclohexyl-N-ethyl-
• N-(3-aminopropyl)-N-ethylcyclohexanamine
• EN300-261428
• AKOS000138054
• 91336-68-4
• G54056
• N'-cyclohexyl-N'-ethylpropane-1,3-diamine
• CS-0243246
• N1-Cyclohexyl-N1-ethyl-1,3-propanediamine
• DTXSID901272605
• RDA33668

• MDL： MFCD03161270
• Inchi： 1S/C11H24N2/c1-2-13(10-6-9-12)11-7-4-3-5-8-11/h11H,2-10,12H2,1H3
• InChI Key： LDCBRUHKFZSXKE-UHFFFAOYSA-N
• SMILES： C(N(C1CCCCC1)CC)CCN

Computed Properties

• Exact Mass: 184.193948774Da
• Monoisotopic Mass: 184.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on N-(3-aminopropyl)-N-ethylcyclohexanamine

Introduction to N-(3-aminopropyl)-N-ethylcyclohexanamine (CAS No. 91336-68-4)

N-(3-aminopropyl)-N-ethylcyclohexanamine, a compound with the chemical formula C₁₂H₂₅N, is a significant molecule in the field of pharmaceutical research and development. This amine derivative has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The compound is identified by its CAS number, CAS No. 91336-68-4, which serves as a unique identifier in scientific literature and databases.

The structural framework of N-(3-aminopropyl)-N-ethylcyclohexanamine consists of a cyclohexane ring substituted with two amine functional groups. The presence of these amine groups makes the compound highly reactive and versatile, enabling it to participate in a wide range of chemical reactions. This reactivity is particularly valuable in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the pharmacological properties of this compound. Its ability to interact with biological targets has led to several studies exploring its potential as an intermediate in drug synthesis. The cyclohexane ring provides a stable backbone, while the amine groups offer sites for further functionalization, making it a valuable building block in medicinal chemistry.

One of the most compelling aspects of N-(3-aminopropyl)-N-ethylcyclohexanamine is its role in the development of novel therapeutic agents. Researchers have been investigating its potential applications in treating various neurological disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems has made it a candidate for further exploration in neuropharmacology.

Recent studies have highlighted the compound's interactions with enzymes and receptors involved in neurotransmission. These interactions suggest that N-(3-aminopropyl)-N-ethylcyclohexanamine could modulate the activity of key neurotransmitters such as dopamine and serotonin. Such modulation could have therapeutic implications for conditions like depression, anxiety, and Parkinson's disease.

The synthesis of N-(3-aminopropyl)-N-ethylcyclohexanamine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the cyclohexane ring followed by the introduction of the amine groups at specific positions. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

The compound's stability under various conditions is another critical factor that makes it suitable for pharmaceutical applications. Studies have shown that N-(3-aminopropyl)-N-ethylcyclohexanamine maintains its structural integrity under moderate temperatures and pH conditions, ensuring its suitability for formulation into drug products.

In addition to its pharmacological potential, N-(3-aminopropyl)-N-ethylcyclohexanamine has shown promise in material science applications. Its unique chemical properties make it an excellent candidate for developing new polymers and coatings that exhibit enhanced durability and biocompatibility. These materials could find applications in medical devices and implants, where biocompatibility is crucial.

The future prospects of N-(3-aminopropyl)-N-ethylcyclohexanamine are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that could improve its production efficiency and reduce costs. Additionally, exploring its interactions with other biological molecules could lead to novel therapeutic strategies that leverage its unique properties.

As our understanding of biochemical pathways continues to evolve, compounds like N-(3-aminopropyl)-N-ethylcyclohexanamine will play an increasingly important role in drug discovery and development. Their versatility and reactivity make them indispensable tools for researchers seeking to develop innovative treatments for a wide range of diseases.